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Compound of Interest

Compound Name: AS2863619

Cat. No.: B15613607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

AS2863619 for use in cell culture experiments. AS2863619 is a potent and selective dual

inhibitor of cyclin-dependent kinase 8 (CDK8) and CDK19, which has been shown to induce

the expression of the transcription factor Foxp3, a key regulator of regulatory T cells (Tregs).

Physicochemical Properties and Solubility
AS2863619 is a small molecule with the molecular formula C₁₆H₁₄Cl₂N₈O and a molecular

weight of 405.24 g/mol .[1][2] Proper solubilization is critical for accurate and reproducible

experimental results. The solubility of AS2863619 in common laboratory solvents is

summarized in the table below. For cell culture applications, DMSO is the recommended

solvent for preparing stock solutions. It is crucial to use fresh, anhydrous DMSO as the

compound's solubility can be reduced in the presence of moisture.[1]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 60 - 250 148.06 - 616.92

Use of fresh,

moisture-free DMSO

is recommended.

Ultrasonic treatment

may be necessary for

higher concentrations.

[1][3]

Water ≥ 100 ≥ 246.77

The saturation point is

not fully characterized.

[3]

Ethanol 4 9.87 Limited solubility.[1]

Ethanol < 1 - Very low solubility.[1]

Table 1: Solubility of AS2863619 in Various Solvents.

Mechanism of Action and Signaling Pathway
AS2863619 functions as a potent inhibitor of CDK8 and CDK19 with IC₅₀ values of 0.61 nM

and 4.28 nM, respectively.[4][5] These kinases are components of the Mediator complex and

play a role in transcriptional regulation.[6][7] In T cells, CDK8 and CDK19 negatively regulate

the activity of the transcription factor STAT5 by phosphorylating a serine residue in its PSP

motif.[6][8]

Inhibition of CDK8/19 by AS2863619 prevents this serine phosphorylation, leading to

enhanced tyrosine phosphorylation of STAT5.[3][5] This activated, tyrosine-phosphorylated

STAT5 then translocates to the nucleus and binds to regulatory regions of the Foxp3 gene,

inducing its expression.[4][8] The induction of Foxp3 is a critical step in the differentiation of

conventional T cells (Tconv) into regulatory T cells (Tregs).[8][9] This process is dependent on

IL-2 and T-cell receptor (TCR) stimulation but is independent of TGF-β.[5][8]
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AS2863619 Signaling Pathway in T Cells
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Experimental Workflow for AS2863619 in Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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